Cas no 2580198-09-8 (3-(4-bromophenyl)methyl-3-ethylazetidine hydrochloride)

• Product Name: 3-(4-bromophenyl)methyl-3-ethylazetidine hydrochloride
• CAS No: 2580198-09-8
• MF: C₁₂H₁₇BrClN
• MW: 290.627081632614
• MDL: MFCD33019993
• CID: 5659526
• PubChem ID: 155858738
• Update Time: 2025-05-19

3-(4-bromophenyl)methyl-3-ethylazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Bromophenyl)methyl]-3-ethylazetidine;hydrochloride
• EN300-27686573
• 2580198-09-8
• 3-[(4-bromophenyl)methyl]-3-ethylazetidine hydrochloride
• 3-(4-bromophenyl)methyl-3-ethylazetidine hydrochloride

• MDL： MFCD33019993
• Inchi： 1S/C12H16BrN.ClH/c1-2-12(8-14-9-12)7-10-3-5-11(13)6-4-10;/h3-6,14H,2,7-9H2,1H3;1H
• InChI Key： GZDABLIXZRWKJR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC1(CC)CNC1.Cl

Computed Properties

• Exact Mass: 289.02329g/mol
• Monoisotopic Mass: 289.02329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 3-(4-bromophenyl)methyl-3-ethylazetidine hydrochloride

3-(4-Bromophenyl)methyl-3-ethylazetidine Hydrochloride: A Comprehensive Overview

3-(4-Bromophenyl)methyl-3-ethylazetidine hydrochloride, identified by the CAS number 2580198-09-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the azetidine class of heterocycles, has garnered attention due to its unique structural properties and potential applications in drug design and synthesis.

The structure of 3-(4-bromophenyl)methyl-3-ethylazetidine hydrochloride consists of an azetidine ring, a four-membered cyclic amine, substituted with a 4-bromophenylmethyl group and an ethyl group at the 3-position. The presence of the bromine atom in the phenyl ring introduces electronic effects that can influence the compound's reactivity and pharmacokinetic properties. The hydrochloride salt form suggests that this compound is often used in its protonated state, which may enhance its solubility and stability under certain conditions.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly as scaffolds for bioactive molecules. The compact size and rigidity of the azetidine ring make it an attractive alternative to larger rings like piperidine or morpholine in drug design. For instance, researchers have explored the use of azetidine-containing compounds as inhibitors of various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, 3-(4-bromophenyl)methyl-3-ethylazetidine hydrochloride can be prepared through various routes, including cyclocondensation reactions or ring-closing metathesis. These methods allow for precise control over the substituents on the azetidine ring, enabling the creation of diverse analogs for biological evaluation. The substitution pattern on the phenyl ring also plays a crucial role in determining the compound's properties; for example, bromine substitution at the para position can influence both electronic and steric effects.

The pharmacological profile of this compound is another area of active research. Preclinical studies have demonstrated that azetidine derivatives can exhibit potent bioactivity against various targets, often with improved pharmacokinetic profiles compared to their larger-ring counterparts. For instance, recent research has shown that certain azetidine-containing compounds possess anti-inflammatory properties, making them potential candidates for treating conditions such as arthritis or inflammatory bowel disease.

Moreover, computational chemistry tools have been employed to investigate the molecular interactions of 3-(4-bromophenyl)methyl-3-ethylazetidine hydrochloride with biological targets at an atomic level. These studies provide insights into how subtle structural modifications can enhance binding affinity or selectivity, guiding further optimization efforts.

In conclusion, 3-(4-bromophenyl)methyl-3-ethylazetidine hydrochloride, with its unique structure and promising pharmacological properties, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in drug discovery and development.